N-(2-furylmethyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves a range of techniques, including reactions of secondary amines with halogenated sulfonamides, reductions, and acylations. For example, compounds with related sulfonamide structures have been synthesized through reactions with secondary amines and halogenated sulfonamides, followed by reductions and acylations to achieve desired sulfonamide derivatives (Hussain et al., 2017).
Molecular Structure Analysis
Molecular structure analysis of compounds in the sulfonamide family, including density functional theory (DFT) studies, reveals detailed insights into their geometry, vibrational frequencies, and electronic properties. These studies often utilize DFT with various basis sets to characterize the reactivity and stability of the molecules (FazilathBasha et al., 2021).
Chemical Reactions and Properties
Sulfonamides, including structures similar to N-(2-furylmethyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide, exhibit a range of chemical reactions, such as their ability to inhibit various biological targets. Molecular docking analyses reveal their inhibitory nature against proteins, showcasing their bioactive potential (FazilathBasha et al., 2021).
Physical Properties Analysis
The physical properties of sulfonamides, including solubility, melting points, and crystal structure, are crucial for their application. Solid phase synthesis techniques have been used to create sulfonamide compounds, further characterized by single-crystal X-ray diffraction to understand their crystal structures and intermolecular hydrogen bonding (Luo & Huang, 2004).
Chemical Properties Analysis
The chemical properties of sulfonamide derivatives are often characterized by their stability under physiological conditions and their ability to undergo transformations in response to environmental pH changes. Studies on benzimidazole sulfoxide classes of compounds related to sulfonamides have shown how modifications to the pyridine moiety can significantly affect their stability and activity (Ife et al., 1989).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(furan-2-ylmethyl)-3-[(4-methylphenyl)sulfonylamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4S/c1-14-7-9-18(10-8-14)26(23,24)21-16-5-2-4-15(12-16)19(22)20-13-17-6-3-11-25-17/h2-12,21H,13H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLCFJAHBZOUHRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.